4-Ethyl-4-methoxypiperidine hydrochloride
Overview
Description
4-Ethyl-4-methoxypiperidine hydrochloride is a chemical compound with the CAS Number: 1803587-00-9 . It has a molecular weight of 179.69 .
Molecular Structure Analysis
The InChI code for 4-Ethyl-4-methoxypiperidine hydrochloride is 1S/C8H17NO.ClH/c1-3-8(10-2)4-6-9-7-5-8;/h9H,3-7H2,1-2H3;1H .Physical And Chemical Properties Analysis
4-Ethyl-4-methoxypiperidine hydrochloride is a powder . The storage temperature is room temperature .Scientific Research Applications
Drug Synthesis and Design
4-Ethyl-4-methoxypiperidine hydrochloride: is a valuable intermediate in medicinal chemistry, particularly in the synthesis and design of new drugs. Its piperidine core is a common motif in many pharmaceutical compounds . In drug design, this compound can be used to modify pharmacokinetic properties or enhance the binding affinity of drugs to their targets. The piperidine ring can act as a scaffold for building complex structures, potentially leading to the development of new therapeutic agents.
Pharmacological Research
In pharmacology, 4-Ethyl-4-methoxypiperidine hydrochloride is used to study its effects on biological systems. Piperidine derivatives are known to exhibit a wide range of pharmacological activities, including antipsychotic, analgesic, and antibiotic properties . Research involving this compound can lead to the discovery of new drugs and treatments for various diseases.
Organic Synthesis
This compound serves as a building block in organic synthesis. It can undergo various chemical reactions to form new compounds with different functional groups. These reactions include but are not limited to hydrogenation, cyclization, and amination, which are crucial for constructing complex organic molecules .
Chemical Biology
In chemical biology, 4-Ethyl-4-methoxypiperidine hydrochloride can be used to probe biological systems. It can help in understanding the interaction between small molecules and biological macromolecules. This understanding is essential for the development of molecular tools that can modulate biological processes for therapeutic purposes .
Biochemical Studies
Biochemists may utilize 4-Ethyl-4-methoxypiperidine hydrochloride to investigate biochemical pathways. Its incorporation into larger molecules can help in tracing metabolic pathways and understanding the biochemical basis of health and disease .
Reference Standard for Testing
Lastly, 4-Ethyl-4-methoxypiperidine hydrochloride can be used as a reference standard in pharmaceutical testing. High-quality reference standards are essential for ensuring the accuracy and reliability of analytical methods used in the quality control of pharmaceutical products .
Safety and Hazards
properties
IUPAC Name |
4-ethyl-4-methoxypiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO.ClH/c1-3-8(10-2)4-6-9-7-5-8;/h9H,3-7H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIJOGZCUUABZRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCNCC1)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethyl-4-methoxypiperidine hydrochloride | |
CAS RN |
1803587-00-9 |
Source
|
| Record name | Piperidine, 4-ethyl-4-methoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803587-00-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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